Cas no 891114-53-7 (N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(propan-2-yloxy)benzamide)

• Product Name: N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(propan-2-yloxy)benzamide
• CAS No: 891114-53-7
• MF: C₂₀H₂₁N₃O₃
• MW: 351.399044752121
• CID: 5960790
• PubChem ID: 7244073
• Update Time: 2025-06-14

N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(propan-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(propan-2-yloxy)benzamide
• Benzamide, N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-4-(1-methylethoxy)-
• 891114-53-7
• AKOS024656338
• AB00679018-01
• N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-4-(propan-2-yloxy)benzamide
• VU0491144-1
• F2518-0254
• N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-4-propan-2-yloxybenzamide
• N-(5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-4-isopropoxybenzamide

• Inchi： 1S/C20H21N3O3/c1-12(2)25-16-8-6-15(7-9-16)18(24)21-20-23-22-19(26-20)17-10-5-13(3)11-14(17)4/h5-12H,1-4H3,(H,21,23,24)
• InChI Key： MZSFJOCEZDHTOE-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(C)C=C2C)O1)(=O)C1=CC=C(OC(C)C)C=C1

Computed Properties

• Exact Mass: 351.15829154g/mol
• Monoisotopic Mass: 351.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• pka: 11.19±0.70(Predicted)

Additional information on N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(propan-2-yloxy)benzamide

Comprehensive Overview of N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(propan-2-yloxy)benzamide (CAS No. 891114-53-7)

The compound N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(propan-2-yloxy)benzamide (CAS No. 891114-53-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,3,4-oxadiazole ring and the propan-2-yloxy substituent, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive agent due to its ability to interact with specific biological targets.

In recent years, the demand for novel compounds like N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(propan-2-yloxy)benzamide has surged, driven by advancements in drug discovery and sustainable agriculture. This compound's oxadiazole moiety is known for its versatility in medicinal chemistry, often contributing to enhanced bioavailability and metabolic stability. Such properties align with current trends in personalized medicine and precision farming, where tailored solutions are increasingly sought after.

One of the most frequently asked questions about CAS No. 891114-53-7 revolves around its synthesis and scalability. The compound can be synthesized through multi-step organic reactions, including cyclization and amidation processes. Optimizing these synthetic routes is a hot topic in academic and industrial circles, as it directly impacts cost-effectiveness and environmental sustainability—key concerns in modern chemical manufacturing.

Another area of interest is the compound's potential applications in crop protection. With the growing emphasis on reducing pesticide resistance and environmental impact, N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(propan-2-yloxy)benzamide is being explored for its herbicidal or fungicidal properties. Early studies suggest that its mechanism of action may differ from conventional agrochemicals, offering a new avenue for integrated pest management strategies.

From a pharmacological perspective, the 2,4-dimethylphenyl group in this compound has been linked to selective binding affinity for certain enzymes or receptors. This characteristic makes it a valuable scaffold for designing targeted therapies, particularly in oncology and inflammation. Researchers are also investigating its potential as a small-molecule inhibitor, a trending topic in drug development due to the rise of precision medicine.

The stability and solubility of CAS No. 891114-53-7 under various conditions are also critical for its practical applications. Recent studies have focused on formulating this compound in nano-carriers or co-crystals to improve its delivery efficiency—a cutting-edge approach that addresses common challenges in pharmaceutical and agrochemical formulations.

In summary, N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(propan-2-yloxy)benzamide represents a multifaceted compound with significant potential across multiple industries. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in areas aligned with global trends such as sustainability, targeted therapy, and innovative crop solutions. As scientific understanding of this compound deepens, its commercial and therapeutic value is expected to grow exponentially.